Cas no 21172-41-8 (3-[3-(trifluoromethyl)phenyl]propanal)

• Product Name: 3-[3-(trifluoromethyl)phenyl]propanal
• CAS No: 21172-41-8
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• MDL: MFCD07772918
• CID: 51735
• PubChem ID: 11298612
• Update Time: 2025-07-02

3-[3-(trifluoromethyl)phenyl]propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)phenyl)propanal
• 3-(3-Trifluoromethylphenyl)propionaldehyde
• 3-(Trifluoromethyl)benzenepropanal
• 3-(3-TRIFLUOROMETHYL-PHENYL)-PROPIONALDEHYDE
• 3-(Trifluoromethyl)b
• 3-[3-(trifluoromethyl)phenyl]propanal
• 3-[3-(Trifluoromethyl)Phenyl]Propionaldehyde
• Benzenepropanal,3-(trifluoromethyl)-
• 3-(3-trifluoromethylphenyl)propanal
• 3-[3-(trifluoromethyl)phenyl]-propionaldehyde
• AGN-PC-006A0D
• ANW-46070
• CTK4E6014
• PubChem18204
• BENZENEPROPANAL, 3-(TRIFLUOROMETHYL)-
• APCCHYPQHODSBD-UHFFFAOYSA-N
• BCP04289
• AM84735
• J-511026
• AS-18203
• AB42281
• FT-0675527
• A4580
• EN300-1932868
• AKOS011897726
• SY107576
• AC-29727
• SCHEMBL66607
• 3-[(3-Trifluoromethylphenyl)]propionaldehyde
• DTXSID00461591
• CS-B0224
• MFCD07772918
• 3-(3-Trifluoromethylphenyl)propanaldehyde
• 21172-41-8
• 3-[3-(Trifluoromethyl)phenyl]propionaldehyde, 3-[3-(Trifluoromethyl)phenyl]propaldehyde, 3-(3-Oxoprop-1-yl)benzotrifluoride
• DB-028793

• MDL： MFCD07772918
• Inchi： 1S/C10H9F3O/c11-10(12,13)9-5-1-3-8(7-9)4-2-6-14/h1,3,5-7H,2,4H2
• InChI Key： APCCHYPQHODSBD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CCC=O)(F)F

Computed Properties

• Exact Mass: 202.06100
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.5

Experimental Properties

• Color/Form: Colorless oily
• Density: 1.192
• Boiling Point: 207.4°C at 760 mmHg
• Flash Point: 93.1 °C
• Stability/Shelf Life: Not very stable, new spot on TLC if kept at r.t. o/n.
• PSA: 17.07000
• LogP: 2.83690

3-[3-(trifluoromethyl)phenyl]propanal Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on 3-[3-(trifluoromethyl)phenyl]propanal

Comprehensive Analysis of 3-[3-(Trifluoromethyl)phenyl]propanal (CAS No. 21172-41-8): Properties, Applications, and Industry Trends

3-[3-(Trifluoromethyl)phenyl]propanal (CAS No. 21172-41-8) is a fluorinated aromatic aldehyde with significant relevance in organic synthesis and specialty chemical industries. This compound, characterized by its trifluoromethyl group and propanal backbone, exhibits unique physicochemical properties that make it valuable for pharmaceuticals, agrochemicals, and advanced material research. Its molecular structure combines aromaticity with the electron-withdrawing effect of the CF3 group, enhancing reactivity in cross-coupling reactions and serving as a key intermediate in drug discovery.

In recent years, the demand for fluorinated compounds like 3-[3-(trifluoromethyl)phenyl]propanal has surged due to their metabolic stability and lipophilicity, which are critical in designing bioactive molecules. Researchers frequently search for "CAS 21172-41-8 applications" or "synthesis of trifluoromethylphenyl derivatives," reflecting its importance in medicinal chemistry. The compound’s role in developing kinase inhibitors and antiviral agents aligns with current trends in targeted therapies and pandemic-related research.

The synthesis of 3-[3-(trifluoromethyl)phenyl]propanal typically involves palladium-catalyzed reactions or oxidation of corresponding alcohols, with yields optimized via microwave-assisted techniques—a topic gaining traction in green chemistry forums. Analytical methods such as HPLC and NMR are employed to verify purity, addressing industry concerns about "high-purity fluorinated aldehydes." Regulatory compliance, particularly REACH and FDA guidelines, is another hot topic, as manufacturers prioritize sustainable and safe production processes.

Beyond pharmaceuticals, this compound finds niche applications in liquid crystals and OLED materials, where its electrochemical stability is exploited. Startups focusing on flexible electronics often explore "trifluoromethylphenylpropanal derivatives for optoelectronics," highlighting its interdisciplinary utility. Storage recommendations emphasize inert atmospheres to prevent oxidation, a detail frequently queried in logistics-related searches.

In summary, 3-[3-(trifluoromethyl)phenyl]propanal (CAS No. 21172-41-8) bridges gaps between academic research and industrial innovation. Its versatility underlines the growing importance of fluorine chemistry in addressing global challenges in healthcare and technology, while SEO-driven queries reflect evolving market needs for specialized intermediates.